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Compound of Interest

Compound Name:
Sodium morpholine-4-

carbodithioate

CAS No.: 873-58-5

Cat. No.: B1311386

Get Quote

Introduction & Structural Context
Sodium morpholine-4-carbodithioate (also known as Sodium morpholinedithiocarbamate) is

a widely utilized organosulfur ligand in coordination chemistry and analytical toxicology.[1] Its

core utility stems from the dithiocarbamate (

) moiety, which acts as a strong bidentate chelator for transition metals (e.g., Cu, Zn, Ni).

From a spectroscopic standpoint, this molecule presents a unique case study in electron

delocalization.[1] The nitrogen atom's lone pair participates in resonance with the dithiocarboxy

group, imparting significant double-bond character to the

bond.[1] This electronic environment heavily influences the Nuclear Magnetic Resonance
(NMR) chemical shifts, particularly deshielding the protons and carbons adjacent to the
nitrogen.
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The spectral features are governed by the resonance equilibrium shown below. The

contribution of the iminium form (Structure B) restricts rotation around the

bond and increases the electron density on the sulfur atoms while deshielding the morpholine
ring's nitrogen-adjacent methylene groups.

Resonance Structures

Structure A
(Neutral N, Anionic S)

Structure B
(C=N Double Bond, Zwitterionic)

 Delocalization

Click to download full resolution via product page

Caption: Resonance contributors of the dithiocarbamate moiety. Structure B contributes to the

high rotational barrier and deshielding observed in NMR.

Synthesis & Sample Preparation
To ensure spectral accuracy, the compound must be free of residual reactants (morpholine,

) and byproducts (thiuram disulfides).

Validated Synthesis Protocol
Reactants: Equimolar amounts of Morpholine and Carbon Disulfide (

) in the presence of Sodium Hydroxide (NaOH).

Conditions: The reaction is exothermic.[1] Maintain temperature

using an ice bath to prevent decomposition into thiurams.

Solvent System: Ethanol/Water mixture.[1]

Purification: Recrystallization from ethanol is critical to remove unreacted morpholine, which

would otherwise obscure the aliphatic region of the NMR spectrum (Morpholine standard

shifts:
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2.8 and 3.6 ppm).

NMR Sample Preparation[2][3][4][5][6]
Solvent Choice: Deuterium Oxide (

) is the preferred solvent due to the salt's high polarity. DMSO-

is a viable alternative for comparative studies or mixed-ligand complexation.

Reference:

In

: 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP) is recommended (

0.00).

In DMSO-

: Residual solvent peak (

2.50 for

,

39.5 for

).[1]

H NMR Spectral Analysis
The proton NMR spectrum of sodium morpholine-4-carbodithioate is characterized by two

distinct triplet signals corresponding to the methylene groups of the morpholine ring. The

dithiocarbamate group exerts a strong deshielding effect on the

-protons (

).

Quantitative Data Summary
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Assignment
Proton
Count

Multiplicity

Chemical
Shift (

) in

Chemical
Shift (

) in DMSO-

Coupling (

)

N-CH₂ 4H Triplet (t) 3.77 ppm 3.77 ppm ~4-5 Hz

O-CH₂ 4H Triplet (t) 4.36 ppm 4.36 ppm ~4-5 Hz

Note: In some literature, the assignments are debated due to the competing electronegativity of

Oxygen vs. the NCS2 group. However, the accepted assignment for the salt form places the O-

CH2 protons downfield (4.36 ppm) relative to N-CH2 (3.77 ppm) in aqueous media, retaining

the relative order of the parent morpholine but shifted downfield.

Spectral Interpretation[1][3][5][6][7][8][9]
Deshielding Effect: Compared to free morpholine (N-

2.8 ppm), the N-

protons in the dithiocarbamate salt shift downfield by nearly 1.0 ppm.[1] This confirms the
formation of the

functionality, which withdraws electron density via the resonance effect discussed above.

Symmetry: The appearance of simple triplets (rather than complex multiplets or splitting into

equatorial/axial sets) indicates that at room temperature, the morpholine ring undergoes

rapid chair-chair interconversion, and the rotation around the

bond is fast enough (or the environment is symmetric enough) to average the signals.

C NMR Spectral Analysis
The Carbon-13 spectrum provides the most definitive confirmation of the dithiocarbamate

structure, specifically through the quaternary carbon signal of the

group.

Quantitative Data Summary
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Assignment Carbon Type

Chemical Shift
(

) in

Chemical Shift
(

) in DMSO-
Notes

N-CH₂
Aliphatic 51.40 ppm 51.59 ppm

Adjacent to

Nitrogen

O-CH₂
Aliphatic 66.13 ppm 66.08 ppm

Adjacent to

Oxygen

-NCS₂⁻ Quaternary 209.36 ppm 204.04 ppm
Characteristic

peak

Spectral Interpretation[1][5][6][7][8][9]
The NCS₂ Signal (>200 ppm): The carbon atom in the dithiocarbamate group appears at a

very low field (high frequency), typically between 200–215 ppm. This extreme deshielding is

diagnostic of the

double bond character. A shift of 209.36 ppm in

is the "fingerprint" verification of the successful formation of the sodium salt.

Solvent Effects: Note the significant shift of the

carbon between

(209 ppm) and DMSO (204 ppm). This sensitivity is due to the specific solvation of the
anionic sulfur atoms and hydrogen bonding interactions with water, which affect the electron
distribution in the

system.

Experimental Workflow & Logic
The following diagram outlines the logical flow for synthesizing and validating the compound,

ensuring the exclusion of common impurities like thiurams.
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Start: Reagents
Morpholine + CS2 + NaOH

Reaction (<10°C)
Solvent: EtOH/H2O

Precipitation & Filtration
Remove excess CS2

NMR Analysis

Check 13C Signal
>200 ppm?

Confirmed:
Na-Morpholine-DTC

Yes (209 ppm)

Impurity:
Check for Thiuram (~190 ppm)

No (<200 ppm)

Click to download full resolution via product page

Caption: Logical workflow for synthesis and NMR validation. The 200+ ppm shift is the critical

quality gate.
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shifts (3.77, 4.36 ppm) and

shifts (51.4, 66.1, 209.4 ppm) in

.

Synthesis and Characterization of Morpholinyldithiocarbamato Complexes.

spectral data for the ligand and its metal complexes.

Spectral studies of dithiocarbamate salts and bond valence sum characterization. Source:

NCBI (PubMed Central). Data Verification: Discusses the deshielding mechanisms in

heterocyclic dithiocarbamates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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